Cas no 19771-63-2 (Procysteine)

Procysteine structure

Product Name:Procysteine

CAS No:19771-63-2

MF:C₄H₅NO₃S

MW:147.152399778366

MDL:MFCD00066092

CID:51382

PubChem ID:87577000

Update Time:2025-04-18

Procysteine Chemical and Physical Properties

Names and Identifiers

- (R)-2-Oxothiazolidine-4-carboxylic acid
- L-2-Oxothiazolidine-4-carboxylic acid
- (R)-(-)-2-Oxothiazolidine-4-carboxylic acid
- (4R)-2-Oxo-1,3-thiazolidine-4-carboxylic acid
- L-2-Thiazolidinone-4-carboxylic Acid
- (R)-(?)-2-Oxothiazolidine-4-carboxylic acid
- 2-Oxo-thiazolidine-4-carboxylic acid
- L-Thiazolidin-2-one-4-carboxylic acid
- Procysteine
- (4R)-2-oxo-4-thiazolidine-carboxylic acid
- (4R)-2-Oxothiazolidine-4-carboxylic acid
- (R)-(?)-2-Oxothiazolidine-4-carboxylic acid L-(?)-2-Oxothiazolidine-4-carboxylic acid
- <small>L<
- 2-oxothiazolidine-4(R)-carboxylic acid
- L-(?)-2-Oxothiazolidine-4-carboxylic acid
- otca
- Oxothiazolidine carboxylate,
- L-(−)-2-Oxothiazolidine-4-carboxylic acid
- OTC
- OTZ
- H-L-OXOTHZ-OH
- l-4-thiazolidinecarboxylicaci
- OXOTHIAZOLIDINECARBOXYLIC ACID
- (r)-4-thiazolidinecarboxylicaci
- 2-OXOTHIAZOLIDINE-4-CARBOXYLATE
- l-2-oxothiazolidine-4-carboxylate
- Oxothiazolidine carboxylate
- 4-Thiazolidinecarboxylic acid, 2-oxo-, (4R)-
- Oxothiazolidine carboxylate, L-
- 2-Oxothiazolidine-4-carboxylate, L-
- L-2-Oxo-4-thiazolidinecarboxylic acid
- (R)-2-Oxo-4-thiazolidinecarboxylic acid
- (4R)-2-oxo-4-thiazolidinecarboxylic acid
- CHEM
- BDBM50357221
- DS-11903
- AKOS001282090
- SCHEMBL352387
- T1223
- BMLMGCPTLHPWPY-REOHCLBHSA-N
- MFCD00066092
- MLS001424019
- Q27216284
- OTC & TNF
- J-501467
- L-2-OXO-4-THIAZOLIDINECARBOXYLIC ACID [MI]
- 2-oxo-l-thiazolidine-4-carboxylic acid
- HMS2051K09
- (4R)-2-oxothiazolidine4-carboxylic acid
- 4-Thiazolidinecarboxylic acid, 2-oxo-, (4R)- & Tumor necrosis factor
- (-)-2-Oxo-4-thiazolidinecarboxylic acid
- CCRIS 7672
- (R)-(-)-2-oxo-thiazolidine-4-carboxylic acid
- Koprosteine
- SMR000449326
- L-2-Oxothiazolidine-4-carboxylic acid & Tumor necrosis factor
- 19771-63-2
- 4-Thiazolidinecarboxylic acid, 2-oxo-, (R)-
- D70531
- CS-0110970
- SCHEMBL14671318
- A813933
- UNII-X7063P804E
- (R)-2-Oxothiazolidine-4-carboxylicacid
- EN300-24554
- (4R)-2-oxothiazolidin-4-carboxylic acid
- DTXSID501318247
- BRN 4179169
- 1,2-OXOTHIAZOLIDINE-4-CARBOXYLATE
- NS00069195
- R-2-OXO-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID
- NC00030
- MLS000758239
- DB12224
- CHEBI:125673
- HY-133105
- X7063P804E
- CCG-100780
- 2-OXO-4-THIAZOLIDINECARBOXYLIC ACID, L-
- (R)-(-)-2-Oxothiazolidine-4-carboxylic acid, >=98% (titration), >=97% (TLC)
- Z203038562
- r-2-oxothiazolidine-4-carboxylic acid
- AC-27858
- OXOTHIAZOLIDINECARBOXYLIC ACID [INCI]
- 4-Thiazolidinecarboxylic acid, 2-oxo-, (R)- [CAS]
- 4-Thiazolidinecarboxylic acid, 2-oxo-, L-
- CHEMBL442218
- OTC;Procysteine;OTZ;L-Thiazolidin-2-one-4-carboxylic acid
- BRD-K92413528-001-06-9
- MDL： MFCD00066092
- Inchi： 1S/C4H5NO3S/c6-3(7)2-1-9-4(8)5-2/h2H,1H2,(H,5,8)(H,6,7)/t2-/m0/s1
- InChI Key： BMLMGCPTLHPWPY-REOHCLBHSA-N
- SMILES： S1C(N[C@H](C(=O)O)C1)=O
- BRN： 4179169

Computed Properties

Exact Mass: 146.99900
Monoisotopic Mass: 146.999
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: -0.1
Topological Polar Surface Area: 91.7

Experimental Properties

Color/Form: Not determined
Density: 1.582
Melting Point: 174 ºC (dec.)
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: -64 ° (C=1, H2O)
Solubility: DMSO (Slightly), Methanol (Slightly), Water (Slightly)
Water Partition Coefficient: Soluble in water
PSA: 91.70000
LogP: 0.22480
Solubility: Not determined
pka: pKa (22°): 3.32
Merck: 13,7019
Specific Rotation: -60 º (c=1 in H2O)

Procysteine Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
RTECS：XJ5426650
Hazardous Material Identification：
Storage Condition：Sealed in dry,2-8°C
Risk Phrases：R36/37/38
Safety Term：S26;S36

Procysteine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Procysteine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-133105-10mM*1mLinDMSO	Procysteine	19771-63-2	≥98.0%	10mM*1mLinDMSO	￥610	2023-07-26
MedChemExpress	HY-133105-250mg	Procysteine	19771-63-2	≥98.0%	250mg	￥550	2023-07-26
MedChemExpress	HY-133105-500mg	Procysteine	19771-63-2	≥98.0%	500mg	￥350	2024-07-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	O6254-5G	(<I>R</I>)-(−)-2-Oxothiazolidine-4-carboxylic acid	19771-63-2	98%	5g	¥1903.17	2023-09-21
Ambeed	A144428-1g	(R)-2-Oxothiazolidine-4-carboxylic acid	19771-63-2	98%	1g	$6.0	2025-02-21
Ambeed	A144428-5g	(R)-2-Oxothiazolidine-4-carboxylic acid	19771-63-2	98%	5g	$16.0	2025-02-21
Ambeed	A144428-10g	(R)-2-Oxothiazolidine-4-carboxylic acid	19771-63-2	98%	10g	$31.0	2025-02-21
Ambeed	A144428-25g	(R)-2-Oxothiazolidine-4-carboxylic acid	19771-63-2	98%	25g	$40.0	2025-02-21
Ambeed	A144428-100g	(R)-2-Oxothiazolidine-4-carboxylic acid	19771-63-2	98%	100g	$130.0	2025-02-21
Chemenu	CM189957-25g	(R)-2-Oxothiazolidine-4-carboxylic acid	19771-63-2	95%	25g	$102	2021-08-05

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Cas no 19771-63-2 (Procysteine)

Procysteine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Procysteine Security Information

Procysteine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Procysteine Pricemore >>

Procysteine Related Literature

Related Categories

19771-63-2 (Procysteine) Related Products